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Compound of Interest

Compound Name:
1-(Methylsulfonyl)-1H-

benzotriazole

Cat. No.: B104111 Get Quote

Technical Guide: 1-(Methylsulfonyl)-1H-
benzotriazole
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(Methylsulfonyl)-1H-benzotriazole is a heterocyclic organic compound that serves as a

versatile intermediate in various chemical syntheses. Its unique structure, combining a

benzotriazole ring with a reactive methylsulfonyl group, makes it a subject of interest in

medicinal chemistry and materials science. This document provides a comprehensive overview

of its known physical and chemical characteristics, synthesis, and potential applications.

Core Physical and Chemical Properties
1-(Methylsulfonyl)-1H-benzotriazole is a crystalline solid at room temperature.[1][2] While

stable under standard conditions, it should be stored in a sealed container away from heat and

direct sunlight to prevent degradation.[2]
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Property Value Source(s)

Molecular Formula C₇H₇N₃O₂S [2][3]

Molecular Weight 197.21 g/mol [3][4]

CAS Number 37073-15-7 [2][4]

Appearance
White to tan or pale yellow

solid
[1]

Melting Point
106-108 °C (with

decomposition)
[1]

108-112 °C [3][4][5]

~120-122 °C [2]

Boiling Point 378.2 ± 25.0 °C (Predicted)

Density 1.54 ± 0.1 g/cm³ (Predicted)

Solubility

Poorly soluble in water;

Moderately soluble in

methanol and

dimethylformamide.

[2]

Synthesis
The primary method for the synthesis of 1-(Methylsulfonyl)-1H-benzotriazole involves the

reaction of 1H-benzotriazole with methanesulfonyl chloride.[6] This reaction is a standard

procedure for the N-sulfonylation of heterocyclic compounds.

General Experimental Protocol: Synthesis of 1-
(Methylsulfonyl)-1H-benzotriazole

Materials: 1H-benzotriazole, methanesulfonyl chloride, a suitable base (e.g., triethylamine or

pyridine), and an appropriate aprotic solvent (e.g., dichloromethane or tetrahydrofuran).

Procedure:
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Dissolve 1H-benzotriazole in the chosen aprotic solvent in a reaction vessel equipped with

a stirrer and under an inert atmosphere.

Cool the solution in an ice bath.

Add the base to the solution.

Slowly add methanesulfonyl chloride dropwise to the stirred solution, maintaining the low

temperature.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours to ensure the reaction goes to completion.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, the reaction mixture is typically quenched with water or a dilute aqueous

acid solution.

The organic layer is separated, washed with brine, and dried over an anhydrous drying

agent (e.g., sodium sulfate or magnesium sulfate).

The solvent is removed under reduced pressure to yield the crude product.

The crude 1-(Methylsulfonyl)-1H-benzotriazole can be purified by recrystallization from

a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

The following diagram illustrates a generalized workflow for this synthesis.
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Generalized workflow for the synthesis of 1-(Methylsulfonyl)-1H-benzotriazole.
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Spectral Characteristics
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for 1-
(Methylsulfonyl)-1H-benzotriazole are not readily available in the public domain.

Researchers are advised to perform their own spectral analysis for full characterization.

Reactivity and Chemical Behavior
The methylsulfonyl group in 1-(Methylsulfonyl)-1H-benzotriazole is a key feature influencing

its reactivity. This group can participate in various chemical transformations, including

hydrolysis and alkylation reactions.[2] The benzotriazole moiety itself imparts unique electronic

properties to the molecule.[2] The compound serves as a valuable intermediate in organic

synthesis.[2]

Biological and Pharmaceutical Potential
While specific biological activities of 1-(Methylsulfonyl)-1H-benzotriazole are not extensively

documented, benzotriazole derivatives, in general, are known to exhibit a wide range of

pharmacological properties, including antimicrobial, antiviral, and anticancer effects.[7][8] It has

been suggested that 1-(Methylsulfonyl)-1H-benzotriazole can be utilized as a starting

material for the development of novel drug candidates, particularly in the field of oncology,

where its structure can be modified to enhance targeting of cancer cells.[2] At present, there is

no specific information available in the literature regarding the signaling pathways directly

modulated by this compound.

Safety and Handling
1-(Methylsulfonyl)-1H-benzotriazole is classified as harmful if swallowed and causes serious

eye damage.[3][4] Standard laboratory safety precautions should be observed when handling

this compound, including the use of personal protective equipment such as gloves and safety

goggles.[2] In case of contact with skin or eyes, immediate and thorough rinsing with water is

recommended.[2]

Conclusion
1-(Methylsulfonyl)-1H-benzotriazole is a chemical intermediate with established physical

properties and a straightforward synthetic route. While its direct biological applications are yet
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to be fully elucidated, its role as a precursor in the synthesis of potentially bioactive molecules

makes it a compound of interest for further research and development in the pharmaceutical

and chemical industries. A significant lack of publicly available, detailed spectral and biological

data necessitates further investigation to fully characterize this compound and explore its

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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